Cas no 18001-60-0 (Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl-)

• Product Name: Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl-
• CAS No: 18001-60-0
• MF: C₁₀H₂₆O₅Si₂
• MW: 282.481445789337
• MDL: MFCD00053881
• CID: 171781
• PubChem ID: 87398
• Update Time: 2025-08-05

Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl-
• [diethoxy(methyl)silyl]oxy-diethoxy-methylsilane
• 1,1,3,3-TETRAETHOXY-1,3-DIMETHYLDISILOXANE
• 1,1,3,3-Tetraaethoxy-1,3-dimethyl-disiloxan
• 1,1,3,3-tetraethoxy-1,3-dimethyl-disiloxane
• 1,2-Dimethyl-1,1,2,2-tetraethoxydisiloxan
• EINECS 241-915-7
• Tetraethoxydimethyldisiloxa
• 1,3-Dimethyl-1,1,3,3-tetraethoxypropanedisiloxane
• 1,1,3,3-Tetraethoxy-1,3-dimethylpropanedisiloxane
• SCHEMBL211737
• DTXSID40170897
• 1 pound not1 pound not3 pound not3-Tetraethoxy-1,3-dimethyldisiloxane
• 18001-60-0
• MFCD00053881
• FT-0737587
• 1,1,3,3-Tetraethoxy-1,3,Dimethyldisiloxane
• NS00052132
• Disiloxane, 1,1,3,3-tetraethoxy-1,3-dimethyl-
• 2356-TETRAMETHYLBENZALDEHYDE97
• 1,1,3,3-TETRAETHOXY-1,3-DIMETHYLDISILOXANE 95%
• 1,1,3,3-TETRAETHOXY-1,3-DIMETHYLDISILOXANE, 92%
• OPHLEQJKSDAYRR-UHFFFAOYSA-N
• DTXCID6093388

• MDL： MFCD00053881
• Inchi： 1S/C10H26O5Si2/c1-7-11-16(5,12-8-2)15-17(6,13-9-3)14-10-4/h7-10H2,1-6H3
• InChI Key： OPHLEQJKSDAYRR-UHFFFAOYSA-N
• SMILES： [Si](C)(OCC)(OCC)O[Si](C)(OCC)OCC

Computed Properties

• Exact Mass: 282.13200
• Monoisotopic Mass: 282.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• Density: 0.953
• Boiling Point: 205 °C
• Flash Point: 58°C
• Refractive Index: 1.3912
• PSA: 46.15000
• LogP: 2.28640

Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl- Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• TSCA：No

Additional information on Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl-

Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl- (CAS No. 18001-60-0): A Versatile Silicone Intermediate for Modern Applications

Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl-, with the CAS No. 18001-60-0, is a specialized organosilicon compound that has garnered significant attention in industries ranging from coatings to adhesives. This compound, often referred to as a tetraethoxy-functionalized disiloxane, is prized for its unique molecular structure, which combines siloxane backbone stability with alkoxy group reactivity. Its chemical formula, C₁₀H₂₆O₄Si₂, highlights its hybrid organic-inorganic nature, making it a valuable intermediate in silicone chemistry.

In recent years, the demand for high-performance silicone materials has surged, driven by trends in sustainable manufacturing and green chemistry. Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl- plays a pivotal role here, as its hydrolyzable ethoxy groups enable crosslinking under mild conditions, reducing energy consumption during production. This aligns with the growing focus on low-VOC (volatile organic compound) formulations, a hot topic in coatings and sealants industries. Researchers and manufacturers frequently search for "eco-friendly silicone crosslinkers" or "water-based silicone additives," where this compound offers compelling solutions.

The compound’s dual functionality—featuring both methyl groups for hydrophobicity and ethoxy groups for reactivity—makes it a versatile building block. For instance, in nanomaterial synthesis, it serves as a precursor for silica hybrid composites, a trending area in advanced materials science. Users often inquire about "siloxane modifiers for nanoparticles" or "sol-gel precursors," where CAS No. 18001-60-0 is a key candidate. Its ability to form uniform thin films also makes it relevant for optical coatings, a sector experiencing rapid growth due to applications in LEDs and solar panels.

Another notable application is in adhesive formulations, where Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl- enhances bond strength and moisture resistance. Searches for "high-temperature resistant adhesives" or "flexible silicone binders" often lead to discussions about this compound. Its hydrolysis-condensation reactivity allows for tailored curing speeds, addressing the need for process optimization in industrial settings. Furthermore, its compatibility with polymers and resins expands its utility in 3D printing materials, a field where "silicone-based printable inks" are gaining traction.

From a safety and handling perspective, Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl- is classified as a stable compound under normal conditions, though proper storage in anhydrous environments is recommended to prevent premature hydrolysis. This practicality aligns with queries like "storage conditions for alkoxysilanes" or "handling moisture-sensitive silicones." Additionally, its low toxicity profile makes it suitable for consumer product applications, such as personal care silicones, where "skin-safe silicone ingredients" are highly sought after.

In summary, Disiloxane,1,1,3,3-tetraethoxy-1,3-dimethyl- (CAS No. 18001-60-0) is a multifaceted compound bridging innovation and sustainability. Its applications span coatings, adhesives, nanomaterials, and beyond, answering today’s industrial challenges while meeting eco-conscious demands. As research continues, its role in next-generation materials is poised to expand, solidifying its status as a cornerstone of modern silicone chemistry.